Cas no 647036-47-3 (3-[2-Cyano-3-[(3,4-dimethylphenyl)amino]-3-oxo-1-propen-1-yl]phenyl 1-naphthalenecarboxylate)

• Product Name: 3-[2-Cyano-3-[(3,4-dimethylphenyl)amino]-3-oxo-1-propen-1-yl]phenyl 1-naphthalenecarboxylate
• CAS No: 647036-47-3
• MF: C₂₉H₂₂N₂O₃
• MW: 446.496587276459
• CID: 5446337
• PubChem ID: 6183506
• Update Time: 2025-10-29

3-[2-Cyano-3-[(3,4-dimethylphenyl)amino]-3-oxo-1-propen-1-yl]phenyl 1-naphthalenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-{(1E)-2-cyano-3-[(3,4-dimethylphenyl)amino]-3-oxoprop-1-en-1-yl}phenyl naphthalene-1-carboxylate
• [3-[(E)-2-cyano-3-(3,4-dimethylanilino)-3-oxoprop-1-enyl]phenyl] naphthalene-1-carboxylate
• 647036-47-3
• STL383480
• AKOS001014519
• EN300-26593992
• Z56837278
• 3-{2-cyano-2-[(3,4-dimethylphenyl)carbamoyl]eth-1-en-1-yl}phenyl naphthalene-1-carboxylate
• 3-[2-Cyano-3-[(3,4-dimethylphenyl)amino]-3-oxo-1-propen-1-yl]phenyl 1-naphthalenecarboxylate

• Inchi： 1S/C29H22N2O3/c1-19-13-14-24(15-20(19)2)31-28(32)23(18-30)16-21-7-5-10-25(17-21)34-29(33)27-12-6-9-22-8-3-4-11-26(22)27/h3-17H,1-2H3,(H,31,32)
• InChI Key： DRBOHLGLVFPDOL-UHFFFAOYSA-N
• SMILES： C1(C(OC2=CC=CC(C=C(C#N)C(NC3=CC=C(C)C(C)=C3)=O)=C2)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 446.16304257g/mol
• Monoisotopic Mass: 446.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 705.6±60.0 °C(Predicted)
• pka: 11.02±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on 3-[2-Cyano-3-[(3,4-dimethylphenyl)amino]-3-oxo-1-propen-1-yl]phenyl 1-naphthalenecarboxylate

3-[2-Cyano-3-[(3,4-dimethylphenyl)amino]-3-oxo-1-propen-1-yl]phenyl 1-naphthalenecarboxylate (CAS No. 647036-47-3): A Comprehensive Overview

3-[2-Cyano-3-[(3,4-dimethylphenyl)amino]-3-oxo-1-propen-1-yl]phenyl 1-naphthalenecarboxylate (CAS No. 647036-47-3) is a specialized organic compound with a unique molecular structure that combines cyano, amido, and naphthalene carboxylate functionalities. This compound has garnered significant attention in recent years due to its potential applications in materials science, pharmaceutical research, and specialty chemical synthesis. The long chemical name reflects its complex architecture, featuring a 3,4-dimethylphenyl group linked through an amide bond to a propenyl moiety that's further connected to a phenyl-naphthalene ester system.

The growing interest in functionalized aromatic compounds like 647036-47-3 stems from their versatile chemical properties and broad utility in developing advanced materials. Researchers particularly value its electron-withdrawing cyano group and extended π-conjugated system, which contribute to interesting photophysical properties. These characteristics make it potentially valuable for applications in organic electronics, including OLED materials and organic photovoltaic devices, where researchers are actively seeking novel compounds with improved charge transport properties.

From a synthetic chemistry perspective, 3-[2-Cyano-3-[(3,4-dimethylphenyl)amino]-3-oxo-1-propen-1-yl]phenyl 1-naphthalenecarboxylate represents an interesting case study in multi-component coupling reactions. The presence of both electron-donating (dimethylamino) and electron-withdrawing (cyano, ester) groups creates a push-pull system that could exhibit unique electronic properties. This has become particularly relevant as the scientific community explores new organic semiconductors for next-generation electronic devices.

The compound's solubility characteristics and thermal stability have been subjects of preliminary investigations, with reports suggesting good solubility in common organic solvents like DMF and DMSO, which facilitates its processing in various applications. Its molecular weight and structural complexity place it in a category of compounds that are increasingly important in the development of high-performance specialty chemicals.

In pharmaceutical research, derivatives of naphthalenecarboxylate compounds have shown various biological activities, though specific studies on 647036-47-3 in this context remain limited. The presence of both cyano and amide functionalities suggests potential for interaction with biological targets, making it an interesting scaffold for medicinal chemistry exploration. Researchers are particularly interested in how the 3,4-dimethylphenyl substitution might influence bioavailability and target binding.

The synthesis of 3-[2-Cyano-3-[(3,4-dimethylphenyl)amino]-3-oxo-1-propen-1-yl]phenyl 1-naphthalenecarboxylate typically involves multi-step organic reactions, including condensation and esterification processes. Recent advances in green chemistry have prompted investigations into more sustainable synthetic routes for such complex molecules, aligning with current trends in environmentally friendly chemical production.

Analytical characterization of this compound presents interesting challenges and opportunities. The combination of UV-active naphthalene and polar functional groups makes it amenable to various spectroscopic techniques. Recent publications have highlighted the use of advanced NMR spectroscopy and mass spectrometry techniques to fully characterize its structure and purity, which is crucial for research applications.

From a commercial perspective, 647036-47-3 remains a specialty chemical with limited but growing availability. Suppliers typically offer it for research and development purposes, with purity specifications generally ranging from 95% to 98%. The compound's price reflects its complex synthesis and the specialized nature of its applications, placing it in the premium segment of fine chemicals.

Storage and handling recommendations for 3-[2-Cyano-3-[(3,4-dimethylphenyl)amino]-3-oxo-1-propen-1-yl]phenyl 1-naphthalenecarboxylate follow standard protocols for organic compounds of similar nature. It is typically supplied as a solid and should be stored in cool, dry conditions, protected from light to maintain stability. These handling characteristics make it relatively convenient for laboratory use compared to more sensitive compounds.

The future research directions for this compound appear promising, particularly in the context of advanced material development. Its unique combination of structural features suggests potential for creating novel functional materials with tailored electronic properties. As research into organic electronic devices continues to expand, compounds like 647036-47-3 are likely to receive increased attention from both academic and industrial researchers.

In conclusion, 3-[2-Cyano-3-[(3,4-dimethylphenyl)amino]-3-oxo-1-propen-1-yl]phenyl 1-naphthalenecarboxylate represents an interesting and potentially valuable compound at the intersection of organic chemistry and materials science. While current applications remain primarily in the research domain, its unique structural features and properties suggest promising opportunities for future development in various high-tech applications.